Cas no 197704-79-3 (2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol)

• Product Name: 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol
• CAS No: 197704-79-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 3148333
• PubChem ID: 253828
• Update Time: 2025-06-13

2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol
• AKOS012096329
• EN300-189216
• NSC77124
• 2-(4-propan-2-ylphenyl)cyclohexan-1-ol
• NSC-77124
• 2-(4-isopropylphenyl)cyclohexanol
• HXC93944
• 197704-79-3

• Inchi： 1S/C15H22O/c1-11(2)12-7-9-13(10-8-12)14-5-3-4-6-15(14)16/h7-11,14-16H,3-6H2,1-2H3
• InChI Key： DWSGOQPKPDSNPU-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1C=CC(C(C)C)=CC=1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol

Comprehensive Overview of 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol (CAS No. 197704-79-3): Properties, Applications, and Industry Insights

The chemical compound 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol (CAS No. 197704-79-3) is a specialized organic molecule with a unique structural framework, combining a cyclohexanol ring with a substituted phenyl group. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, fragrance formulation, and material science. As sustainability and green chemistry gain traction, researchers are increasingly exploring derivatives like 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol for eco-friendly applications, aligning with global trends toward reduced environmental impact.

One of the most frequently searched questions about CAS No. 197704-79-3 revolves around its synthesis and purity standards. The compound is typically synthesized via catalytic hydrogenation or Grignard reactions, with stringent HPLC or GC-MS validation to ensure >98% purity. Its cyclohexanol moiety contributes to solubility in polar solvents like ethanol, while the isopropylphenyl group enhances lipid compatibility—a dual characteristic leveraged in drug delivery systems. Recent studies highlight its potential as an intermediate in non-steroidal anti-inflammatory drug (NSAID) analogs, addressing rising demand for safer pain management solutions.

In the fragrance industry, 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol is valued for its woody-amber olfactory profile, often incorporated into premium perfumes and cosmetic stabilizers. With consumers prioritizing "clean label" ingredients, this compound's stability under UV exposure makes it a candidate for preservative-free formulations. SEO analytics reveal growing queries such as "sustainable aroma chemicals" and "long-lasting fragrance bases," positioning CAS 197704-79-3 as a niche but rising keyword in cosmetic chemistry forums.

Thermal stability data (decomposition point: 230°C) and low acute toxicity (LD50 >2000 mg/kg, oral rats) further expand its utility in polymer plasticizers and epoxy resin modifiers. Industry reports correlate these traits with searches for "high-performance additives for biodegradable plastics," reflecting its alignment with circular economy goals. Notably, the propan-2-ylphenyl segment’s steric hindrance improves hydrolytic resistance in polyesters—a feature highlighted in recent patents for automotive coatings.

Regulatory compliance is another hot topic surrounding 197704-79-3. The compound is not listed under REACH Annex XIV or CLP regulations, but manufacturers emphasize ISO 9001-certified production to meet EU/US FDA guidelines for indirect food contact materials. This compliance aspect dominates B2B keyword searches, particularly among suppliers targeting pharmaceutical excipient markets.

Emerging research explores 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol’s role in liquid crystal displays (LCDs), where its mesomorphic properties aid in reducing response times. Tech forums show spikes in queries like "low-viscosity LC precursors," underscoring cross-industry relevance. As AI-driven drug discovery accelerates, computational studies predict this compound’s utility as a scaffold for kinase inhibitors—addressing trending searches on "AI-designed small molecules."

To optimize SEO performance, content strategies should prioritize long-tail keywords such as "high-purity 2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol suppliers" or "CAS 197704-79-3 NMR spectrum analysis." These align with detailed product inquiries from research chemists while avoiding oversaturated generic terms. Semantic variations like "isopropyl-substituted cyclohexanol derivatives" can further enhance search visibility without compromising technical precision.